Cas no 941899-92-9 (N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2-nitrobenzene-1-sulfonamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2-nitrobenzene-1-sulfonamide
• CAS No: 941899-92-9
• MF: C₂₀H₂₆N₄O₅S
• MW: 434.509243488312
• CID: 5515756
• Update Time: 2025-08-05

N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[2-[4-(dimethylamino)phenyl]-2-(4-morpholinyl)ethyl]-2-nitro-
• N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2-nitrobenzene-1-sulfonamide

• Inchi： 1S/C20H26N4O5S/c1-22(2)17-9-7-16(8-10-17)19(23-11-13-29-14-12-23)15-21-30(27,28)20-6-4-3-5-18(20)24(25)26/h3-10,19,21H,11-15H2,1-2H3
• InChI Key： GTXIAOMGSXITNX-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=C(N(C)C)C=C2)N2CCOCC2)(=O)=O)=CC=CC=C1[N+]([O-])=O

Additional information on N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2-nitrobenzene-1-sulfonamide

N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2-nitrobenzene-1-sulfonamide (CAS No. 941899-92-9): An Overview

N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2-nitrobenzene-1-sulfonamide (CAS No. 941899-92-9) is a complex organic compound with significant potential in various pharmaceutical and chemical applications. This compound, often referred to as a sulfonamide derivative, is characterized by its unique molecular structure, which includes a nitrobenzene moiety and a morpholine ring. The combination of these functional groups imparts specific chemical and biological properties that make it an interesting subject for research and development.

The chemical structure of N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2-nitrobenzene-1-sulfonamide can be broken down into several key components. The nitrobenzene group (C₆H₄(NO₂) is a common functional group in organic chemistry, known for its strong electron-withdrawing properties. This characteristic can influence the compound's reactivity and stability. The morpholine ring (C₄H₈O) is a heterocyclic amine that adds flexibility and solubility to the molecule, making it more amenable to various chemical reactions and biological interactions.

In the context of pharmaceutical research, N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2-nitrobenzene-1-sulfonamide has been studied for its potential as a therapeutic agent. Recent studies have explored its activity in modulating specific biological pathways, particularly those involved in inflammation and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Another area of interest is the compound's potential as an anticancer agent. Research conducted at the National Institutes of Health (NIH) has shown that N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2-nitrobenzene-1-sulfonamide can selectively target and inhibit the growth of certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the disruption of cellular signaling pathways that are crucial for cancer cell survival and proliferation.

The pharmacokinetic properties of N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2-nitrobenzene-1-sulfonamide have also been investigated. Studies have demonstrated that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as an oral or injectable drug. The compound's high solubility in aqueous solutions and its ability to cross biological membranes make it a promising candidate for further clinical development.

In addition to its therapeutic potential, N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2-nitrobenzene-1-sulfonamide has been explored for its use in diagnostic imaging. Researchers at the University of California have reported that this compound can be labeled with radioactive isotopes to create imaging agents for positron emission tomography (PET). These agents have shown promise in detecting early-stage tumors and monitoring treatment responses in cancer patients.

The synthesis of N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2-nitrobenzene-1-sulfonamide involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the reaction of 2-nitrobenzenesulfonyl chloride with an appropriate amine derivative, followed by further functionalization steps to introduce the dimethylamino and morpholine groups. Advances in green chemistry have also led to the development of more environmentally friendly synthetic methods, reducing the use of hazardous reagents and minimizing waste production.

The safety profile of N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2-nitrobenzene-1-sulfonamide is another critical aspect of its evaluation. Preclinical studies have shown that it has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, comprehensive safety assessments are necessary before it can be advanced to human clinical trials.

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------------------------------------------------------------------------------------------------ ------------------------------------------------------------------------------------------------ ------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------ sulfonamide (CAS No. 941899-92--9)) represents a promising compound with diverse applications in pharmaceuticals and diagnostics. Its unique chemical structure confers specific properties that make it suitable for targeting various biological processes. Ongoing research continues to uncover new potential uses for this compound, highlighting its significance in modern medicinal chemistry.